1-Benzyl-N-isobutylpiperidin-4-amine

• IUPAC Name: 1-benzyl-N-(2-methylpropyl)piperidin-4-amine
• InChI: InChI=1S/C16H26N2/c1-14(2)12-17-16-8-10-18(11-9-16)13-15-6-4-3-5-7-15/h3-7,14,16-17H,8-13H2,1-2H3
• InChI Key: DSEDDRZWTWXAIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol

Description

1-Benzyl-N-isobutylpiperidin-4-amine is a useful research compound. Its molecular formula is C16H26N2 and its molecular weight is 246.39 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Convenient Synthesis of Piperidin-4-ols : 1-Benzyl-N-isobutylpiperidin-4-amine can be derived from 1-benzyl-3,4-epoxypiperidine. This process is notable for its regio- and stereospecificity, providing potential intermediates for antitumor alkaloids like pseudodistomin D (Grishina, Veselov, Safronova, Mazur, & Samoshin, 2017).

• Formation of trans-4-Amino-3-hydroxypiperidines : This compound is synthesized through a selective amination process, influenced by lithium perchlorate. This highlights the specificity in activating certain molecular bonds for desired outcomes (Veselov, Trushkov, Zefirov, & Grishina, 2009).

Applications in Antifungal Agents

• Novel Antifungals : Derivatives of this compound show potential as antifungal agents. Specifically, compounds like 1-benzyl-N-dodecylpiperidin-4-amine exhibit significant activity against fungal strains, indicating its utility in developing new antifungal treatments (Krauss, Müller, Klimt, Valero, Martinez, Müller, Bartel, Binder, & Bracher, 2021).

Medicinal Chemistry and Drug Discovery

• Iron-Catalyzed Amination : This compound's framework facilitates iron-catalyzed amination, a crucial process in medicinal chemistry and drug discovery. This method assists in synthesizing benzylamine derivatives, emphasizing its role in pharmaceutical research (Khatua, Das, Patra, Das, Roy, & Chattopadhyay, 2022).

• Amination of Amino Acids : The electrophilic amination of amino acids using N-Boc-oxaziridines with this compound enables the efficient creation of orthogonally diprotected hydrazino acids. This process is significant in synthesizing cyclic piperazic acid derivatives, useful in pharmaceutical development (Hannachi, Vidal, Mulatier, & Collet, 2004).